Cas no 888424-43-9 (2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid
• CAS No: 888424-43-9
• MF: C₁₁H₁₀N₄O₅S
• MW: 310.285900592804
• CID: 6287475
• PubChem ID: 135701157
• Update Time: 2025-05-23

2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid
• CHEMBL1534153
• 2-((4-amino-5-(furan-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetic acid
• AKOS024616879
• 888424-43-9
• SMR000807004
• F1880-1727
• HMS2975G03
• 2-[[4-amino-5-(furan-2-carbonylamino)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetic acid
• MLS001237625

• Inchi： 1S/C11H10N4O5S/c12-8-7(13-9(18)5-2-1-3-20-5)10(19)15-11(14-8)21-4-6(16)17/h1-3H,4H2,(H,13,18)(H,16,17)(H3,12,14,15,19)
• InChI Key： ZTCVOWDJHVDFPW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC(=C(C(N1)=O)NC(C1=CC=CO1)=O)N

Computed Properties

• Exact Mass: 310.03719061g/mol
• Monoisotopic Mass: 310.03719061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 172Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid

Recent Advances in the Study of 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid (CAS: 888424-43-9)

The compound 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid (CAS: 888424-43-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel enzyme inhibitors. Its structural motif, which includes a furan-2-amido group and a dihydropyrimidin-2-ylsulfanyl moiety, has been shown to interact with key enzymatic targets involved in inflammatory and proliferative pathways. In particular, research has demonstrated its inhibitory effects on specific kinases and proteases, suggesting potential applications in the treatment of cancer and autoimmune diseases.

One of the most notable advancements in the study of this compound is its improved synthetic accessibility. Recent publications have reported optimized synthetic routes that enhance yield and purity, making it more feasible for large-scale production and further pharmacological evaluation. These synthetic improvements have also enabled the generation of derivatives with enhanced potency and selectivity, opening new avenues for structure-activity relationship (SAR) studies.

In vitro and in vivo studies have provided compelling evidence of the compound's biological efficacy. For instance, experiments conducted on cell lines have shown that it can effectively modulate signaling pathways associated with cell proliferation and apoptosis. Additionally, preclinical models have indicated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects and the need for further toxicity profiling are areas of active investigation. Researchers are also exploring combination therapies to enhance its therapeutic index and mitigate resistance mechanisms that may arise in clinical settings.

In conclusion, 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetic acid (CAS: 888424-43-9) represents a compelling candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and therapeutic innovation. Ongoing studies are expected to shed more light on its mechanisms of action and potential clinical applications, making it a compound to watch in the coming years.